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Compound of Interest

Compound Name: ZOSUQUIDAR

Cat. No.: B1143077 Get Quote

Introduction: The Challenge of Multidrug Resistance
Multidrug resistance (MDR) presents a significant obstacle in the effective chemotherapeutic

treatment of various cancers.[1] A primary driver of MDR is the overexpression of ATP-binding

cassette (ABC) transporters, particularly P-glycoprotein (P-gp), which is encoded by the MDR1

gene.[1][2] P-gp acts as an ATP-dependent efflux pump, actively expelling a broad range of

structurally diverse anticancer drugs from the cell.[1] This reduction in intracellular drug

concentration diminishes therapeutic efficacy and leads to resistance against multiple

chemotherapeutic agents.[1][2] Zosuquidar (formerly LY335979) is a potent, third-generation

P-glycoprotein inhibitor designed to counteract P-gp-mediated MDR.[1][3] By blocking this

efflux pump, zosuquidar restores the sensitivity of cancer cells to chemotherapy, representing

a promising strategy to improve clinical outcomes.[1]

Chemical Structure and Physicochemical Properties
Zosuquidar is a difluorocyclopropyl quinoline and a cyclopropyldibenzosuberane derivative.[1]

[2] Its chemical identifiers and key properties are summarized below.

Table 1: Chemical Identifiers for Zosuquidar
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Identifier Value

IUPAC Name

(2R)-1-[4-[(2S,4R)-3,3-difluoro-11-

tetracyclo[10.4.0.02,4.05,10]hexadeca-

1(16),5,7,9,12,14-hexaenyl]piperazin-1-yl]-3-

quinolin-5-yloxypropan-2-ol[2]

Synonyms LY335979, RS 33295-198

CAS Number
167354-41-8 (free base)[4], 167465-36-3

(trihydrochloride)[5]

Molecular Formula C₃₂H₃₁F₂N₃O₂ (free base)[4]

SMILES
FC1([C@H]2[C@@H]1C3=C(--INVALID-LINK--

N5CCN(CC5)C--INVALID-LINK--O)C=CC=C3)F

InChI Key IHOVFYSQUDPMCN-DBEBIPAYSA-N[4]

Table 2: Physicochemical Properties of Zosuquidar
Property Value

Molecular Weight
527.60 g/mol (free base), 636.99 g/mol

(trihydrochloride)[5][6]

Appearance Off-white to light yellow solid[7]

Solubility

Zosuquidar: Soluble in DMSO (≥ 100 mg/mL)[7].

Zosuquidar hydrochloride: H₂O: 4 mg/mL

(warmed); DMF: 10 mg/mL; DMSO: 10 mg/mL;

Ethanol: 10 mg/mL. Zosuquidar trihydrochloride:

Soluble to 50 mM in DMSO[6].

Storage
Powder: -20°C for 3 years[8]. Solutions are

unstable and should be freshly prepared[9].

Mechanism of Action
Zosuquidar is a highly selective and potent P-glycoprotein inhibitor.[1][4] It functions as a non-

transported, competitive inhibitor that binds with high affinity to P-gp, likely within the central
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drug-binding pocket.[1] This action prevents the binding and subsequent efflux of

chemotherapeutic substrates.[1] Unlike earlier generation inhibitors, zosuquidar demonstrates

high specificity for P-gp and does not significantly inhibit other ABC transporters like Multidrug

Resistance-Associated Protein 1 (MRP1) or Breast Cancer Resistance Protein (BCRP) at

therapeutic concentrations.[3][10][11]
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Cancer Cell Mechanism of Zosuquidar
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Zosuquidar-Induced PD-L1 Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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